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Compound of Interest

2,3-Dichloro-4,5-
Compound Name:
difluorobenzonitrile

Cat. No.: B185997

An In-depth Technical Guide to 2,3-Dichloro-4,5-difluorobenzonitrile
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of 2,3-Dichloro-4,5-
difluorobenzonitrile, a halogenated aromatic nitrile. Due to the limited availability of direct
experimental data for this specific compound, this guide leverages calculated values, data from
structurally similar compounds, and established chemical principles to provide a thorough
profile.

Molecular Profile

2,3-Dichloro-4,5-difluorobenzonitrile is a polysubstituted aromatic compound. Its structure,
featuring a benzonitrile core with two chlorine and two fluorine atoms on the benzene ring,
suggests its potential as a versatile building block in the synthesis of complex organic
molecules, particularly in the fields of pharmaceuticals and agrochemicals. The presence of
multiple halogen substituents significantly influences the electronic properties and reactivity of
the molecule.

Molecular Formula: C7HCI2F2N

Calculated Molecular Weight: 207.99 g/mol

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b185997?utm_src=pdf-interest
https://www.benchchem.com/product/b185997?utm_src=pdf-body
https://www.benchchem.com/product/b185997?utm_src=pdf-body
https://www.benchchem.com/product/b185997?utm_src=pdf-body
https://www.benchchem.com/product/b185997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The precise arrangement of the halogen atoms on the aromatic ring is crucial for its chemical
behavior and biological activity in any derived products.

Caption: Chemical structure of 2,3-Dichloro-4,5-difluorobenzonitrile.

Physicochemical Data of Related Isomers

To provide context for the potential properties of 2,3-Dichloro-4,5-difluorobenzonitrile, the
following table summarizes the available data for structurally related isomers. These
compounds share the benzonitrile core but differ in the position and number of halogen
substituents.
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Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

2,6-Dichloro-
4-
fluorobenzoni

trile

1473423-59-
4

C7H2CI2FN

190.00

Not Available

Not Available

2,3-Dichloro-
4-
fluorobenzoni

trile

908123-82-0

C7H2CI2FN

190.00

Not Available

Not Available

2,4-
Difluorobenzo

nitrile

3939-09-1

C7HsFz2N

139.10

47 - 49[1][2]

181.6

3,56-
Difluorobenzo

nitrile

64248-63-1

C7HsF2N

139.10

85 - 88

160

2,3-
Difluorobenzo

nitrile

21524-39-0

C7Hs3F2N

139.10

Not Available

Not Available

3,4-
Difluorobenzo

nitrile

64248-62-0

C7HsF2N

139.10

Not Available

Not Available

2,4,5-
Trifluorobenz

onitrile

98349-22-5

C7Hz2FsN

157.09

Not Available

Not Available

2,6-
Difluorobenzo

nitrile

1897-52-5

C7Hs3F2N

139.10

25-28

197 - 198

Potential Synthetic Pathways
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While a specific, validated synthesis for 2,3-Dichloro-4,5-difluorobenzonitrile is not readily
available in the literature, a plausible route can be proposed based on the known synthesis of
its precursor, 2,3-dichloro-4,5-difluorobenzoyl chloride.[3] The conversion of a benzoyl chloride
to a benzonitrile is a standard transformation in organic synthesis.

A common method involves the reaction of the corresponding benzoic acid with a dehydrating
agent, such as thionyl chloride, to form the benzoyl chloride, which is then converted to the
primary amide by reaction with ammonia. Subsequent dehydration of the amide yields the
nitrile.

Proposed Experimental Protocol:

e Synthesis of 2,3-dichloro-4,5-difluorobenzoyl chloride: A solution of 2,3-dichloro-4,5-
difluorobenzoic acid and a catalytic amount of dimethylformamide in thionyl chloride is
refluxed.[3] The excess thionyl chloride is then removed by distillation to yield the crude
benzoyl chloride.[3]

o Amidation: The crude 2,3-dichloro-4,5-difluorobenzoyl chloride is slowly added to a cooled,
concentrated solution of aqueous ammonia to form 2,3-dichloro-4,5-difluorobenzamide.

o Dehydration to Nitrile: The resulting amide is then treated with a dehydrating agent such as
phosphorus oxychloride, thionyl chloride, or cyanuric chloride to yield 2,3-Dichloro-4,5-
difluorobenzonitrile.
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2,3-Dichloro-4,5-difluorobenzonitrile

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2,3-Dichloro-4,5-difluorobenzonitrile.

Potential Applications and Reactivity

Fluorinated benzonitriles are valuable intermediates in the synthesis of various biologically
active molecules.[4] The nitrile group can be hydrolyzed to a carboxylic acid, reduced to an
amine, or participate in cycloaddition reactions. The chlorine and fluorine substituents on the
aromatic ring can be targeted for nucleophilic aromatic substitution reactions, allowing for the
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introduction of other functional groups. Given these characteristics, 2,3-Dichloro-4,5-
difluorobenzonitrile could be a key precursor for novel pharmaceuticals and agrochemicals.

Safety and Handling

No specific safety data sheet (MSDS) is available for 2,3-Dichloro-4,5-difluorobenzonitrile.
However, based on the data for related halogenated benzonitriles, the following precautions
should be taken:

o Hazard Classification: Likely to be harmful if swallowed, in contact with skin, or if inhaled.
May cause skin, eye, and respiratory irritation.[5][6][7][8]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[5][7][8]

e Handling: Use only in a well-ventilated area. Avoid breathing dust, fume, gas, mist, vapors, or
spray.[5][7] Wash hands thoroughly after handling.[5][6]

» Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[5]
e In case of exposure:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[5][6][7]

o Skin: Wash with plenty of soap and water.[5][6]
o Inhalation: Remove person to fresh air and keep comfortable for breathing.[5][6]
o Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[5]

It is imperative to consult a comprehensive and current safety data sheet before handling this
or any related chemical. The information provided here is for guidance and is based on
structurally similar compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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